1',3'-Dihydrospiro{cyclobutane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-6'-ylmethanamine hydrochloride

• IUPAC Name: spiro[5,7-dihydropyrazolo[5,1-b][1,3]oxazine-6,1'-cyclobutane]-2-ylmethanamine;hydrochloride
• InChI: InChI=1S/C10H15N3O.ClH/c11-5-8-4-9-13(12-8)6-10(7-14-9)2-1-3-10;/h4H,1-3,5-7,11H2;1H
• InChI Key: CNUDLCSVOTVILM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN3C(=CC(=N3)CN)OC2.Cl
• Molecular Formula: C10H16ClN3O
• Molecular Weight: 229.71 g/mol

Description

1',3'-Dihydrospiro{cyclobutane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-6'-ylmethanamine hydrochloride is a useful research compound. Its molecular formula is C10H16ClN3O and its molecular weight is 229.71. The purity is usually 95%.
BenchChem offers high-quality 1',3'-Dihydrospiro{cyclobutane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-6'-ylmethanamine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1',3'-Dihydrospiro{cyclobutane-1,2'-pyrazolo[3,2-b][1,3]oxazine}-6'-ylmethanamine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Strategies : Oxazine derivatives, closely related to the compound of interest, have been synthesized using various strategies, emphasizing the advantages of good yields, simple procedures, low cost, and ease of workup (Figueroa‐Valverde et al., 2014).

• Photodegradation Study : A comparative study of photodegradation between spiro[indoline-oxazine] and spiro[indoline-pyran] derivatives has been conducted, shedding light on the stability and degradation mechanisms of such compounds (Baillet et al., 1993).

Potential Biological Applications

• Antimicrobial Activities : Spiro derivatives of pyrazolo[1,5-c][1,3]benzoxazines, which are structurally related to the compound , have demonstrated notable antimicrobial activities (Mandzyuk et al., 2020).

• Anticancer Properties : Some oxazine derivatives, like pyrazolo[3,4-d]pyrimidin-4-ones, have been tested for their antitumor activity, particularly against human breast adenocarcinoma cell lines, suggesting potential anticancer applications (Abdellatif et al., 2014).

• Antifungal and Antibacterial Potency : Certain oxazine-related compounds have exhibited significant potency against both Gram-negative and Gram-positive bacteria, as well as higher antifungal activity compared to established treatments (Hafez et al., 2016).

Material Science Applications

• Photochromic Properties : The photochromic characteristics of spirooxazine derivatives, when hosted in materials like poly(methyl methacrylate), have been explored for potential applications like germicidal UV source indicators (Bonefacino et al., 2013).

• Photophysical Behavior : Studies on the photophysical properties of these compounds can lead to the development of variable-transmission materials with unique characteristics (Tardieu et al., 1992).